Cas no 1546227-73-9 (2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 1546227-73-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6257957
• PubChem ID: 83828663
• Update Time: 2025-10-30

2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• EN300-1857375
• 1546227-73-9
• 2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C9H17N3O/c1-7(2)12-6-8(4-11-12)9(13)5-10-3/h4,6-7,9-10,13H,5H2,1-3H3
• InChI Key： NDPPNUKDUXAAJY-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Research Brief on 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9): Recent Advances and Applications

The compound 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-based structure, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation and receptor targeting. Recent studies have explored its potential as a precursor or active pharmaceutical ingredient (API) in the development of novel therapeutics for neurological disorders, including anxiety, depression, and neurodegenerative diseases.

One of the key areas of investigation has been the compound's interaction with neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. In vitro and in vivo studies have demonstrated that 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol exhibits selective binding affinity for specific receptor subtypes, suggesting its potential as a targeted therapeutic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating dopamine D2 receptors, which could have implications for the treatment of Parkinson's disease and schizophrenia.

Another significant development is the exploration of this compound's metabolic stability and pharmacokinetic profile. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolites and assess its bioavailability. Preliminary findings indicate that the compound undergoes hepatic metabolism, with the formation of several active metabolites that may contribute to its overall pharmacological effects. These insights are critical for optimizing drug formulations and dosing regimens in future clinical trials.

In addition to its CNS applications, recent research has also investigated the potential of 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit cytotoxic activity against certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical development.

In conclusion, 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS: 1546227-73-9) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and applications, paving the way for innovative treatments in neurology and oncology. Future studies should focus on refining its pharmacological properties and evaluating its safety and efficacy in human trials.